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  4. 5-[2-(4-Bromophenyl)-2-oxoethyl]sulfanyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
5-[2-(4-Bromophenyl)-2-oxoethyl]sulfanyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one 5-[2-(4-Bromophenyl)-2-oxoethyl]sulfanyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Brand Name: Vulcanchem
CAS No.: 303089-26-1
VCID: VC0376924
InChI: InChI=1S/C19H17BrN2O3S2/c1-19(2)7-12-14(8-25-19)27-17-15(12)16(24)21-18(22-17)26-9-13(23)10-3-5-11(20)6-4-10/h3-6H,7-9H2,1-2H3,(H,21,22,24)
SMILES: CC1(CC2=C(CO1)SC3=C2C(=O)NC(=N3)SCC(=O)C4=CC=C(C=C4)Br)C
Molecular Formula: C19H17BrN2O3S2
Molecular Weight: 465.4g/mol

5-[2-(4-Bromophenyl)-2-oxoethyl]sulfanyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

CAS No.: 303089-26-1

Main Products

VCID: VC0376924

Molecular Formula: C19H17BrN2O3S2

Molecular Weight: 465.4g/mol

5-[2-(4-Bromophenyl)-2-oxoethyl]sulfanyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one - 303089-26-1

CAS No. 303089-26-1
Product Name 5-[2-(4-Bromophenyl)-2-oxoethyl]sulfanyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Molecular Formula C19H17BrN2O3S2
Molecular Weight 465.4g/mol
IUPAC Name 5-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-12,12-dimethyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Standard InChI InChI=1S/C19H17BrN2O3S2/c1-19(2)7-12-14(8-25-19)27-17-15(12)16(24)21-18(22-17)26-9-13(23)10-3-5-11(20)6-4-10/h3-6H,7-9H2,1-2H3,(H,21,22,24)
Standard InChIKey BXZMGVKBENDJHJ-UHFFFAOYSA-N
SMILES CC1(CC2=C(CO1)SC3=C2C(=O)NC(=N3)SCC(=O)C4=CC=C(C=C4)Br)C
Canonical SMILES CC1(CC2=C(CO1)SC3=C2C(=O)NC(=N3)SCC(=O)C4=CC=C(C=C4)Br)C
PubChem Compound 1127432
Last Modified Nov 11 2021
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